1-(9H-fluoren-2-ylmethyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-(9H-fluoren-2-ylmethyl)-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C24H23FN2/c25-23-7-3-4-8-24(23)27-13-11-26(12-14-27)17-18-9-10-22-20(15-18)16-19-5-1-2-6-21(19)22/h1-10,15H,11-14,16-17H2
• InChI Key: MGGPFKOOBLGZBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)C4=CC=CC=C4C3)C5=CC=CC=C5F
• Molecular Formula: C24H23FN2
• Molecular Weight: 358.4 g/mol

Description

1-(9H-fluoren-2-ylmethyl)-4-(2-fluorophenyl)piperazine, commonly known as FPP, is a chemical compound that has been extensively researched in the field of medicinal chemistry. FPP belongs to the class of piperazine derivatives and has shown significant therapeutic potential in the treatment of various diseases.

Mechanism of Action

The mechanism of action of FPP is not fully understood, but it is believed to act on various molecular targets. FPP has been found to inhibit the activity of various enzymes, including monoamine oxidase and acetylcholinesterase. FPP has also been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine.
Biochemical and Physiological Effects:
FPP has been found to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective effects. FPP has been shown to reduce the production of reactive oxygen species and prevent oxidative damage to cells. FPP has also been found to reduce inflammation and protect neurons from damage.

Advantages and Limitations for Lab Experiments

FPP has several advantages for lab experiments, including its high yield and purity, and its potent therapeutic potential. However, FPP also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on FPP. One direction is to investigate its potential as an anticancer agent and to further study its mechanism of action. Another direction is to investigate its potential as an antidepressant and anxiolytic agent and to study its effects on various neurotransmitters. Furthermore, future research could investigate the potential of FPP in other diseases, including Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, FPP is a chemical compound that has shown significant therapeutic potential in the treatment of various diseases. FPP has been extensively studied for its anticancer, antidepressant, and anxiolytic effects. FPP has several advantages for lab experiments, including its high yield and purity, and its potent therapeutic potential. However, further research is needed to fully understand its mechanism of action and to investigate its potential in other diseases.

Scientific Research Applications

FPP has been extensively studied for its therapeutic potential in various diseases, including cancer, depression, and anxiety. FPP has been found to exhibit potent cytotoxic activity against cancer cells and has shown potential as an anticancer agent. FPP has also been investigated for its antidepressant and anxiolytic effects, and it has been found to be effective in reducing the symptoms of depression and anxiety in animal models.